2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid
Overview
Description
2-(3,4-Dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid (DCTCA) is a synthetic compound used in scientific research and laboratory experiments. It is a member of the triazole family, which is composed of five-membered heterocyclic compounds. DCTCA has a wide range of applications in research, including biochemical and physiological studies, due to its unique properties and structure.
Scientific Research Applications
2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid has a variety of applications in scientific research. It can be used to study the structure and properties of proteins, enzymes, and other biomolecules, as well as to investigate the mechanism of action of various drugs. 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid has been used in studies of the structure and function of enzymes, the mechanism of action of drugs, and the biochemical and physiological effects of drugs. It has also been used in the study of cell signaling and the regulation of gene expression.
Mechanism of Action
The mechanism of action of 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid is not yet fully understood. It is thought to interact with proteins and enzymes, altering their structure and/or function. It is also thought to interact with cell signaling molecules, such as cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid are not yet fully understood. Studies have shown that it can inhibit the activity of certain enzymes, such as cyclooxygenase and phospholipase A2, which are involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of certain neurotransmitter receptors, such as the serotonin receptor. In addition, 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid has been shown to inhibit the activity of certain hormones, such as cortisol and aldosterone.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid in laboratory experiments is its ability to selectively inhibit the activity of certain enzymes, hormones, and neurotransmitter receptors. This makes it a useful tool for studying the effects of drugs on these molecules. However, there are some limitations to using 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to work with. In addition, it can be toxic at high concentrations, so it must be used with caution.
Future Directions
There are a number of potential future directions for 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid research. These include further exploration of its mechanism of action, as well as its potential applications in drug development. Research into the biochemical and physiological effects of 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid could also lead to new insights into the regulation of gene expression and cell signaling. Finally, further research into the synthesis and purification of 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid could lead to improved methods for producing the compound.
Synthesis Methods
2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid can be synthesized by reacting 3,4-dichlorobenzonitrile with hydrazine hydrate in an aqueous medium. The reaction is catalyzed by a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out at a temperature of 80-90°C and a pressure of 0.3-0.5 MPa. The product is then purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid involves the reaction of 3,4-dichlorophenylhydrazine with ethyl acetoacetate to form 3,4-dichlorophenylhydrazone. This intermediate is then reacted with sodium azide to form the triazole ring, followed by hydrolysis to form the carboxylic acid group.", "Starting Materials": [ "3,4-dichlorophenylhydrazine", "ethyl acetoacetate", "sodium azide", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: 3,4-dichlorophenylhydrazine is reacted with ethyl acetoacetate in the presence of a base catalyst to form 3,4-dichlorophenylhydrazone.", "Step 2: The resulting hydrazone is then reacted with sodium azide in a solvent such as DMF to form the triazole ring.", "Step 3: The final step involves hydrolysis of the triazole ring using a strong base such as sodium hydroxide in water to form the carboxylic acid group." ] } | |
CAS RN |
101860-72-4 |
Product Name |
2-(3,4-dichlorophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
Molecular Formula |
C9H5Cl2N3O2 |
Molecular Weight |
258.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
